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Compound of Interest

Compound Name: Ala-His

Cat. No.: B1278170 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

The dipeptide L-Alanyl-L-histidine (Ala-His) is a naturally occurring molecule that plays various

roles in biological systems. Accurate and reliable characterization of such small peptides is

crucial for research in areas including metabolomics, drug discovery, and diagnostics. Mass

spectrometry (MS) is a powerful analytical technique for the characterization of peptides,

providing information on molecular weight and structure through fragmentation analysis.[1][2]

This application note provides a detailed protocol for the characterization of Ala-His using

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Principle of the Method

This method utilizes electrospray ionization (ESI) to generate gas-phase ions of Ala-His, which

are subsequently analyzed by tandem mass spectrometry (MS/MS).[3] In the MS/MS

experiment, the protonated molecule of Ala-His ([M+H]⁺) is selected as the precursor ion and

subjected to collision-induced dissociation (CID).[1][4] The resulting fragment ions, primarily b

and y ions, provide structural information that confirms the amino acid sequence of the

dipeptide.[5][6]

Experimental Protocols
1. Sample Preparation
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Materials:

L-Alanyl-L-histidine (Ala-His) standard

LC-MS grade water

LC-MS grade acetonitrile (ACN)

Formic acid (FA), LC-MS grade

Protocol:

Prepare a stock solution of Ala-His at a concentration of 1 mg/mL in LC-MS grade water.

Prepare a working standard solution by diluting the stock solution to a final concentration

of 10 µg/mL in a solution of 50:50 (v/v) water:acetonitrile with 0.1% formic acid.

For quantitative analysis, prepare a series of calibration standards by serial dilution of the

working standard to cover the desired concentration range.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid

chromatography (UHPLC) system.

A triple quadrupole or ion trap mass spectrometer equipped with an electrospray ionization

(ESI) source.

LC Method:

Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile
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Gradient: A linear gradient appropriate for the elution of the polar dipeptide. A typical

starting point is 5% B for 1 minute, ramp to 95% B over 5 minutes, hold for 2 minutes, and

then return to initial conditions.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Column Temperature: 40 °C

MS Method:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Capillary Voltage: 3.5 kV

Source Temperature: 120 °C

Desolvation Temperature: 350 °C

Gas Flow: Nitrogen, at instrument-specific optimal settings.

MS1 Scan: Scan for the protonated precursor ion of Ala-His ([M+H]⁺).

MS/MS Scan: Select the precursor ion and perform CID. Acquire product ion spectra.

Data Presentation
Quantitative Data for Ala-His

The monoisotopic molecular weight of Ala-His is 226.10659 Da.[7][8] The expected protonated

precursor ion ([M+H]⁺) will have a theoretical m/z of 227.11387.
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Ion Type Theoretical m/z
Observed m/z

(Example)
Fragment

Precursor Ion [M+H]⁺ 227.11387 227.1139 Ala-His

b₁ ion 72.04449 72.0445 Ala

y₁ ion 156.07675 156.0768 His

Note: Observed m/z values are hypothetical and may vary slightly depending on the instrument

calibration and resolution.
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Experimental workflow for the LC-MS/MS analysis of Ala-His.

Fragmentation Pathway of Ala-His
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Proposed fragmentation pathway for the dipeptide Ala-His.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Characterization of the Dipeptide Ala-
His Using Mass Spectrometry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1278170#characterization-of-ala-his-using-mass-
spectrometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1278170#characterization-of-ala-his-using-mass-spectrometry
https://www.benchchem.com/product/b1278170#characterization-of-ala-his-using-mass-spectrometry
https://www.benchchem.com/product/b1278170#characterization-of-ala-his-using-mass-spectrometry
https://www.benchchem.com/product/b1278170#characterization-of-ala-his-using-mass-spectrometry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1278170?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

